Cas no 2761578-18-9 (20S Proteasome activator 1)

• Product Name: 20S Proteasome activator 1
• CAS No: 2761578-18-9
• MF: C₂₇H₁₉ClF₂N₂OS
• MW: 492.967371225357
• CID: 6777381
• PubChem ID: 164886633
• Update Time: 2026-03-12

20S Proteasome activator 1 Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine-10-propanamide, 2-chloro-N,N-bis(4-fluorophenyl)-
• 20S Proteasome activator 1
• 2761578-18-9
• CS-0534831
• HY-150602
• CHEMBL5192898

• Inchi： 1S/C27H19ClF2N2OS/c28-18-5-14-26-24(17-18)31(23-3-1-2-4-25(23)34-26)16-15-27(33)32(21-10-6-19(29)7-11-21)22-12-8-20(30)9-13-22/h1-14,17H,15-16H2
• InChI Key： ZFFNQHQEQWDWBM-UHFFFAOYSA-N
• SMILES： C1=C2C(SC3=C(N2CCC(N(C2=CC=C(F)C=C2)C2=CC=C(F)C=C2)=O)C=CC=C3)=CC=C1Cl

Computed Properties

• Exact Mass: 492.0874684g/mol
• Monoisotopic Mass: 492.0874684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 48.8Ų

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• Boiling Point: 713.8±60.0 °C(Predicted)
• pka: -1.46±0.20(Predicted)

Additional information on 20S Proteasome activator 1

The Role and Mechanism of 20S Proteasome Activator 1 (CAS No 2761578-18-9) in Cellular Function

The 20S Proteasome Activator 1 (CAS No 2761578-18-9) is a critical component in the regulation of cellular protein degradation, playing a pivotal role in maintaining proteostasis within the cell. This compound is specifically designed to enhance the activity of the 20S proteasome, a multi-subunit protease responsible for the breakdown of ubiquitinated proteins. Recent studies have highlighted its potential in therapeutic applications, particularly in conditions where proteasomal dysfunction is implicated, such as neurodegenerative diseases and certain types of cancer.

Proteasome activators like CAS No 2761578-18-9 operate by binding to specific subunits of the proteasome, thereby stabilizing its structure and enhancing its catalytic efficiency. This enhancement is particularly significant under conditions of cellular stress, where protein turnover is accelerated. The compound has been shown to increase the degradation rate of misfolded proteins, which are often associated with pathological conditions such as Alzheimer's disease and Parkinson's disease.

Recent research has focused on understanding the molecular mechanisms by which CAS No 2761578-18-9 interacts with the 20S proteasome. Studies utilizing cryo-electron microscopy have revealed that the activator binds to the base region of the proteasome, facilitating substrate entry into the catalytic core. This interaction not only enhances proteolytic activity but also prevents proteasomal inhibition caused by aggregated proteins.

In addition to its role in protein degradation, CAS No 2761578-18-9 has been implicated in modulating cellular signaling pathways. For instance, enhanced proteasomal activity has been linked to the regulation of NF-kB signaling, a pathway critical in inflammation and immune response. This suggests that proteasome activators may have broader applications in immunomodulatory therapies.

The development of CAS No 2761578-18-9 as a therapeutic agent has been driven by its ability to selectively target dysfunctional proteasomes without significantly affecting normal cellular processes. Preclinical studies have demonstrated its efficacy in reducing protein aggregates in animal models of neurodegenerative diseases, providing a promising avenue for future therapeutic interventions.

In conclusion, CAS No 2761578-18-9, or 20S Proteasome Activator 1, represents a significant advancement in our understanding and manipulation of proteasomal function. Its ability to enhance protein degradation efficiency while minimizing off-target effects positions it as a valuable tool in both research and clinical settings. As ongoing studies continue to elucidate its mechanisms and applications, this compound holds great promise for addressing a wide range of diseases associated with impaired proteostasis.